Cas no 1214351-59-3 (1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene
• CAS No: 1214351-59-3
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 1083425
• PubChem ID: 73553481
• Update Time: 2025-06-08

1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene
• 3-Fluoro-2-methoxybenzotrifluoride
• 1214351-59-3
• SCHEMBL22208564
• Benzene, 1-fluoro-2-methoxy-3-(trifluoromethyl)-
• AKOS022181539
• BMUWZZRHXSJWPG-UHFFFAOYSA-N
• E90851
• CS-0195247
• SY384561
• 6-Fluoro-2-(trifluoromethyl)anisole
• MFCD13185639

• MDL： MFCD13185639
• Inchi： 1S/C8H6F4O/c1-13-7-5(8(10,11)12)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： BMUWZZRHXSJWPG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC)F)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene

1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene: A Comprehensive Overview

1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene (CAS No. 1214351-59-3) is a multifunctional organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of a fluoro, methoxy, and trifluoromethyl substituent on a benzene ring, which imparts it with a range of valuable properties and potential applications.

The molecular structure of 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene is particularly noteworthy. The presence of the fluoro group enhances the compound's reactivity and stability, making it a versatile building block in synthetic chemistry. The methoxy group introduces polarity and can influence the compound's solubility and reactivity in various solvents. The trifluoromethyl group, known for its electron-withdrawing properties, further enhances the compound's stability and reactivity, making it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of new therapeutic agents, particularly in the areas of oncology and neurology. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

Beyond pharmaceutical applications, 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene has also found utility in materials science. Its unique combination of functional groups makes it an excellent candidate for the development of advanced materials with enhanced properties. Research published in the Journal of Materials Chemistry demonstrated the use of this compound in the synthesis of high-performance polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as electronics, automotive, and aerospace.

The synthetic accessibility of 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 2-methoxybenzotrifluoride with fluorine gas under controlled conditions. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its synthetic versatility, 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene has been studied for its environmental impact. Research published in the Journal of Environmental Science evaluated the biodegradability and toxicity of this compound. The results indicated that while it is stable under normal conditions, it does not pose significant environmental risks when used responsibly. This finding underscores the importance of proper handling and disposal practices to ensure its safe use in industrial and laboratory settings.

The ongoing research into 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene continues to uncover new applications and properties. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic processes and as precursors for advanced materials.

In conclusion, 1-Fluoro-2-methoxy-3-(trifluoromethyl)benzene (CAS No. 1214351-59-3) is a versatile organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in various scientific fields.